96-69-5

4,4'-Thiobis(6-tert-butyl-m-cresol)

In Stock

• CAS RN:
• 96-69-5

• Formula:
• C22H30O2S

• InChI:
• InChI=1S/C22H30O2S/c1-13-9-17(23)15(21(3,4)5)11-19(13)25-20-12-16(22(6,7)8)18(24)10-14(20)2/h9-12,23-24H,1-8H3

• InChIKey:
• HXIQYSLFEXIOAV-UHFFFAOYSA-N

• ST029248 is a potent mast cell (MC) activator, promoting de novo synthesis of cytokines and inducing the release of eicosanoids from human and mouse MCs.

2-Bromo-4-fluorophenol

In Stock

• CAS RN:
• 496-69-5

• Formula:
• C6H4BrFO

• InChI:
• InChI=1S/C6H4BrFO/c7-5-3-4(8)1-2-6(5)9/h1-3,9H

• InChIKey:
• MEYRABVEYCFHHB-UHFFFAOYSA-N

• 2-Bromo-4-fluorophenol is a useful research compound. Its molecular formula is C6H4BrFO and its molecular weight is 191 g/mol. The purity is usually 95%.

1-cyclopropylcyclobutan-1-ol

In Stock

• CAS RN:
• 89896-69-5

• Formula:
• C7H12O

• 1-cyclopropylcyclobutan-1-ol is a useful research compound. Its molecular formula is C7H12O and its molecular weight is 112.2. The purity is usually 95%.

1-Naphthalenol, 2-[(4-chlorophenyl)azo]-

• CAS RN:
• 26496-69-5

• Formula:
• C16H11ClN2O

• InChI:
• InChI=1S/C16H11ClN2O/c17-12-6-8-13(9-7-12)18-19-15-10-5-11-3-1-2-4-14(11)16(15)20/h1-10,20H

• InChIKey:
• LQGZWKYUPOEIJS-UHFFFAOYSA-N

• 1-Naphthalenol, 2-[(4-chlorophenyl)azo]- is a useful research compound. Its molecular formula is C16H11ClN2O and its molecular weight is 282.72g/mol. The purity is usually 95%.

2-Aminopyrido[3,2-e][1,3]thiazin-4-one

Usually In Stock

• CAS RN:
• 50596-69-5

• Formula:
• C7H5N3OS

• InChI:
• InChI=1S/C7H5N3OS/c8-7-10-5(11)4-2-1-3-9-6(4)12-7/h1-3H,(H2,8,10,11)

• InChIKey:
• QAFMFRAHJNFKIG-UHFFFAOYSA-N

• 2-Aminopyrido[3,2-e][1,3]thiazin-4-one is a useful research compound. Its molecular formula is C7H5N3OS and its molecular weight is 179.2 g/mol. The purity is usually 95%.

Isoborneol glucuronide

• CAS RN:
• 68296-69-5

• Formula:
• C16H26O7

• InChI:
• InChI=1S/C16H26O7/c1-15(2)7-4-5-8(15)9(6-7)22-16(3)13(19)11(18)10(17)12(23-16)14(20)21/h7-13,17-19H,4-6H2,1-3H3,(H,20,21)/t7?,8?,9?,10-,11-,12-,13+,16+/m0/s1

• InChIKey:
• JPNGPQIXKMXKFH-NFOIANCASA-N

• Isoborneol glucuronide, also known as Isoborneol glucuronide, is a useful research compound. Its molecular formula is C16H26O7 and its molecular weight is 330.37 g/mol. The purity is usually 95%.

2-Methyl-3-(2-thienyl)acrylic acid

In Stock

• CAS RN:
• 102696-69-5

• Formula:
• C8H8O2S

• InChI:
• InChI=1S/C8H8O2S/c1-6(8(9)10)5-7-3-2-4-11-7/h2-5H,1H3,(H,9,10)/b6-5+

• InChIKey:
• MOHSXXGDTJEXNH-AATRIKPKSA-N

• 2-Methyl-3-(2-thienyl)acrylic acid is a useful research compound. Its molecular formula is C8H8O2S and its molecular weight is 168.21. The purity is usually 95%.

2-Isothiocyanato-1,2,3,4-tetrahydronaphthalene

In Stock

• CAS RN:
• 173996-69-5

• Formula:
• C11H11NS

• InChI:
• InChI=1S/C11H11NS/c13-8-12-11-6-5-9-3-1-2-4-10(9)7-11/h1-4,11H,5-7H2

• InChIKey:
• CPDCVJRPTNSVTC-UHFFFAOYSA-N

• 2-Isothiocyanato-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C11H11NS and its molecular weight is 189.28. The purity is usually 95%.

1-(1-Chloroethyl)-4-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 306296-69-5

• Formula:
• C9H8ClF3O

• InChI:
• InChI=1S/C9H8ClF3O/c1-6(10)7-2-4-8(5-3-7)14-9(11,12)13/h2-6H,1H3

• InChIKey:
• FMKOVXXCOSGLCT-UHFFFAOYSA-N

• 1-(1-Chloroethyl)-4-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C9H8ClF3O and its molecular weight is 224.61. The purity is usually 95%.

3-[2-(Morpholin-4-yl)-2-oxoethoxy]benzoic acid

In Stock

• CAS RN:
• 872196-69-5

• Formula:
• C13H15NO5

• InChI:
• InChI=1S/C13H15NO5/c15-12(14-4-6-18-7-5-14)9-19-11-3-1-2-10(8-11)13(16)17/h1-3,8H,4-7,9H2,(H,16,17)

• InChIKey:
• SAVRUTOJWVMEEQ-UHFFFAOYSA-N

• 3-[2-(Morpholin-4-yl)-2-oxoethoxy]benzoic acid is a useful research compound. Its molecular formula is C13H15NO5 and its molecular weight is 265.265. The purity is usually 95%.

2-{[3-(2-Benzenesulfonamidoethyl)-[1,2,4]triazolo[4,3-B]pyridazin-6-YL]sulfanyl}-N-(2-ethoxyphenyl)acetamide

In Stock

• CAS RN:
• 872996-69-5

• Formula:
• C23H24N6O4S2

• InChI:
• InChI=1S/C23H24N6O4S2/c1-2-33-19-11-7-6-10-18(19)25-22(30)16-34-23-13-12-20-26-27-21(29(20)28-23)14-15-24-35(31,32)17-8-4-3-5-9-17/h3-13,24H,2,14-16H2,1H3,(H,25,30)

• InChIKey:
• IROGQQAKLRJZSV-UHFFFAOYSA-N

• 2-{[3-(2-Benzenesulfonamidoethyl)-[1,2,4]triazolo[4,3-B]pyridazin-6-YL]sulfanyl}-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H24N6O4S2 and its molecular weight is 512.6. The purity is usually 95%.

1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-4-methylpiperidine

In Stock

• CAS RN:
• 398996-69-5

• Formula:
• C17H27NO3S

• InChI:
• InChI=1S/C17H27NO3S/c1-12(2)15-11-17(16(21-5)10-14(15)4)22(19,20)18-8-6-13(3)7-9-18/h10-13H,6-9H2,1-5H3

• InChIKey:
• GKVMJEJLRITXFV-UHFFFAOYSA-N

• 1-((5-Isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-4-methylpiperidine is a useful research compound. Its molecular formula is C17H27NO3S and its molecular weight is 325.5g/mol. The purity is usually 95%.

N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019096-69-5

• Formula:
• C12H9ClN4OS2

• InChI:
• InChI=1S/C12H9ClN4OS2/c1-17-8(4-5-14-17)11(18)16-12-15-7(6-19-12)9-2-3-10(13)20-9/h2-6H,1H3,(H,15,16,18)

• InChIKey:
• HAGSLEVAQYCUDT-UHFFFAOYSA-N

• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H9ClN4OS2 and its molecular weight is 324.8 g/mol. The purity is usually 95%.

2-fluoro-N-(3-morpholin-4-ylpropyl)benzenesulfonamide

• CAS RN:
• 1022996-69-5

• Formula:
• C13H19FN2O3S

• InChI:
• InChI=1S/C13H19FN2O3S/c14-12-4-1-2-5-13(12)20(17,18)15-6-3-7-16-8-10-19-11-9-16/h1-2,4-5,15H,3,6-11H2

• InChIKey:
• XWGRBMNDCKUHJG-UHFFFAOYSA-N

• 2-fluoro-N-(3-morpholin-4-ylpropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H19FN2O3S and its molecular weight is 302.37g/mol. The purity is usually 95%.

6-chloro-N-(cyclopropylmethyl)pyridine-2-carboxamide

In Stock

• CAS RN:
• 1247996-69-5

• Formula:
• C10H11ClN2O

• InChI:
• InChI=1S/C10H11ClN2O/c11-9-3-1-2-8(13-9)10(14)12-6-7-4-5-7/h1-3,7H,4-6H2,(H,12,14)

• InChIKey:
• RFLBQSUYIQMXSF-UHFFFAOYSA-N

• 6-chloro-N-(cyclopropylmethyl)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.

4-(2-Ethenylsulfonylethyl)-3-phenylpiperazin-2-one

Usually In Stock

• CAS RN:
• 2248696-69-5

• Formula:
• C14H18N2O3S

• InChI:
• InChI=1S/C14H18N2O3S/c1-2-20(18,19)11-10-16-9-8-15-14(17)13(16)12-6-4-3-5-7-12/h2-7,13H,1,8-11H2,(H,15,17)

• InChIKey:
• SDSPTICHOLFKKF-UHFFFAOYSA-N

• 4-(2-Ethenylsulfonylethyl)-3-phenylpiperazin-2-one is a useful research compound. Its molecular formula is C14H18N2O3S and its molecular weight is 294.37. The purity is usually 95%.

1-Prop-2-enoyl-N-[1-(pyridin-2-ylmethyl)pyrazol-3-yl]piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361896-69-5

• Formula:
• C18H21N5O2

• InChI:
• InChI=1S/C18H21N5O2/c1-2-17(24)22-10-6-14(7-11-22)18(25)20-16-8-12-23(21-16)13-15-5-3-4-9-19-15/h2-5,8-9,12,14H,1,6-7,10-11,13H2,(H,20,21,25)

• InChIKey:
• DDLQNDUZXKRRDH-UHFFFAOYSA-N

• 1-Prop-2-enoyl-N-[1-(pyridin-2-ylmethyl)pyrazol-3-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.

2,4-dibromo-N-(4-methoxybenzyl)-5-methylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 2379996-69-5

• Formula:
• C15H15Br2NO3S

• InChI:
• InChI=1S/C15H15Br2NO3S/c1-10-7-15(14(17)8-13(10)16)22(19,20)18-9-11-3-5-12(21-2)6-4-11/h3-8,18H,9H2,1-2H3

• InChIKey:
• QWDKWZGYTLINQN-UHFFFAOYSA-N

• 2,4-dibromo-N-(4-methoxybenzyl)-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H15Br2NO3S and its molecular weight is 449.16. The purity is usually 95%.

(3R)-4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-propan-2-ylmorpholine

Usually In Stock

• CAS RN:
• 2418596-69-5

• Formula:
• C13H17FN2O5S

• InChI:
• InChI=1S/C13H17FN2O5S/c1-9(2)12-8-20-4-3-16(12)13(17)10-5-11(7-15-6-10)21-22(14,18)19/h5-7,9,12H,3-4,8H2,1-2H3/t12-/m0/s1

• InChIKey:
• VKKOCYABTAWVMD-LBPRGKRZSA-N

• (3R)-4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-propan-2-ylmorpholine is a useful research compound. Its molecular formula is C13H17FN2O5S and its molecular weight is 332.35. The purity is usually 95%.

Tert-butyl tert-butyl 2,9-diazaspiro[5.5]undecane-2,9-dicarboxylate

In Stock

• CAS RN:
• 1404196-69-5

• Formula:
• C19H34N2O4

• InChI:
• InChI=1S/C19H34N2O4/c1-17(2,3)24-15(22)20-12-9-19(10-13-20)8-7-11-21(14-19)16(23)25-18(4,5)6/h7-14H2,1-6H3

• InChIKey:
• BRLZCJUOAHCFRJ-UHFFFAOYSA-N

• Tert-butyl tert-butyl 2,9-diazaspiro[5.5]undecane-2,9-dicarboxylate is a useful research compound. Its molecular formula is C19H34N2O4 and its molecular weight is 354.5 g/mol. The purity is usually 95%.